Cas no 95899-73-3 (Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI))

Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI) structure
95899-73-3 structure
Product Name:Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI)
CAS No:95899-73-3
MF:C14H7ClF3NO5
MW:361.657293558121
CID:2819433
Update Time:2023-09-11

Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

    • 3-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoic acid (ACI)
    • Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI)
    • Inchi: 1S/C14H7ClF3NO5/c15-9-6-7(14(16,17)18)4-5-10(9)24-11-3-1-2-8(13(20)21)12(11)19(22)23/h1-6H,(H,20,21)
    • InChI Key: PACJZZBTXITTDS-UHFFFAOYSA-N
    • SMILES: O=C(C1C([N+](=O)[O-])=C(OC2C(Cl)=CC(C(F)(F)F)=CC=2)C=CC=1)O

Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI) Production Method

Production Method 1

Reaction Conditions
Reference
Procedure for aromatic nitration in propionic acid
, Germany, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic anhydride Solvents: 1,2-Dichloroethane ;  rt → 50 °C; 50 °C → 15 °C
1.2 Reagents: Sulfuric acid ,  Nitric acid ;  2 h, 10 - 15 °C; 1 h, 10 °C
1.3 Solvents: Water
Reference
Purification of diphenyl ether herbicides
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Propionic acid ,  Propionic anhydride ;  20 °C; 20 °C → 36 °C; 36 °C → 1 °C
1.2 Reagents: Nitric acid ;  1 h, 1 °C; 1 h, 10 °C
1.3 Solvents: Water
Reference
Procedure for aromatic nitration in propionic acid
, World Intellectual Property Organization, , ,

Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI) Raw materials

Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro- (9CI, ACI) Preparation Products

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